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Compound of Interest

Compound Name: Methyl acetate-PEG2-propanol

Cat. No.: B11933926

Disclaimer: The chemical name "Methyl acetate-PEG2-propanol” does not correspond to a
standard, well-documented chemical compound in publicly available scientific literature and
chemical databases. Therefore, this guide will provide a comprehensive overview of closely
related and industrially significant compounds that incorporate the functional moieties
suggested by the query: Methyl Acetate and Propylene Glycol Methyl Ether Acetate (PGMEA).
This document is intended for researchers, scientists, and drug development professionals.

Methyl Acetate (MeOAC)

Methyl acetate (also known as methyl ethanoate) is a carboxylate ester with the formula
CH3COOCHSs.[1] It is a colorless, flammable liquid with a characteristic pleasant, fruity odor.[1]
[2] It is widely used as a solvent in various industrial applications.[1][2]

Chemical Structure and Properties

The chemical structure and physicochemical properties of methyl acetate are summarized
below.

Table 1: Physicochemical Properties of Methyl Acetate
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Property Value Reference
Molecular Formula C3HeO2 [11[3]
Molecular Weight 74.08 g/mol [1][4]
CAS Number 79-20-9 [1]
Appearance Colorless liquid [1114]
Odor Fragrant, fruity [1][4]
Density 0.932 g/cm3 at 20 °C [1114]
Melting Point -98 °C [1][5]
Boiling Point 56.9 °C [1][5]
Flash Point -10°C [3]
Solubility in Water ~25% (20 °C) [1][3]
Vapor Pressure 173 mmHg (20 °C) [1]

Synthesis of Methyl Acetate

Methyl acetate is commercially produced through the esterification of acetic acid with methanol
in the presence of a strong acid catalyst, such as sulfuric acid.[1][6]

This protocol is based on a laboratory-scale synthesis.[6]

Materials:

Glacial acetic acid (e.g., 2 moles)

Absolute methanol (e.g., 2 moles)

Concentrated sulfuric acid (catalyst)

Heating mantle

Distillation apparatus (reaction vessel, distillation column, condenser, collection flask)
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Procedure:

Chill the glacial acetic acid and absolute methanol to freezing temperatures.
In the reaction vessel, combine the chilled acetic acid and methanol.

Slowly add a catalytic amount of chilled concentrated sulfuric acid to the mixture while
stirring. The slow addition is crucial to control the exothermic reaction.

Set up the apparatus for reactive distillation, where the reaction vessel also serves as the
distillation still.

Heat the mixture using a heating mantle (e.g., set to 105°C).

As the reaction proceeds, methanol and acetic acid will reflux. The methyl acetate produced
has a lower boiling point and will begin to distill.

Collect the distillate that comes over below 60°C. The process typically takes about 90
minutes.

The collected product is methyl acetate, which can be further purified if necessary.

Applications

Methyl acetate has a wide range of applications across various industries:

Solvent: It is a low-toxicity solvent used in glues, paints, coatings, adhesives, and nail polish
removers.[1][2]

Chemical Intermediate: It is used in the production of other chemicals, such as acetic
anhydride.[1][7]

Flavor and Fragrance: Due to its fruity aroma, it is used as a flavoring agent in food and
beverages and as a fragrance component in personal care products.[2][5][7]

Pharmaceuticals: It serves as a solvent for active pharmaceutical ingredients (APIs) during
drug formulation and in extraction processes.[2][5][7]
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Safety Information

Methyl acetate is a flammable liquid and should be handled with appropriate safety
precautions.

Table 2: Safety and Hazard Information for Methyl Acetate

Hazard Description Reference

. Highly flammable liquid and
Flammability [3][8]
vapor.

May cause serious eye
Health Hazards irritation. May cause [8]

drowsiness or dizziness.

If inhaled or ingested, can
Inhalation/Ingestion cause headaches, dizziness, [3]

drowsiness, and fatigue.

Store in a cool, dry, well-

ventilated area specialized for
Storage flammable liquids, away from [3]

heat, open flames, and strong

acids and alkalis.

Propylene Glycol Methyl Ether Acetate (PGMEA)

Propylene glycol methyl ether acetate (PGMEA), also known as 1-methoxy-2-propanol acetate,
is a colorless liquid with a sweet, ether-like odor.[9][10] It is a versatile solvent with applications
in the electronics and coatings industries.[11]

Chemical Structure and Properties

The chemical structure and physicochemical properties of PGMEA are summarized below.

Table 3: Physicochemical Properties of Propylene Glycol Methyl Ether Acetate (PGMEA)
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Property Value Reference
Molecular Formula CeH1203 [9][10]
Molecular Weight 132.16 g/mol [9][10]
CAS Number 108-65-6 [9]
Appearance Colorless liquid [O1[12]
Odor Sweet, ether-like [9]
Density 0.97 g/lcm3 at 25 °C

Melting Point -66 °C 9]
Boiling Point 145-146 °C

Flash Point 455 °C [12]
Solubility in Water 1.98 x 10° mg/L at 25 °C [9]

log Kow 0.56 [9]

Synthesis of PGMEA

PGMEA is primarily synthesized through the esterification of propylene glycol methyl ether

(PGME) with acetic acid.[11] Heterogeneous catalysts like Amberlyst-15 are often used to

improve the process and product purity.[11]

This protocol is based on a batch reaction process for laboratory-scale synthesis.[11]

Materials:

Propylene glycol methyl ether (PGME)

Acetic acid (AA)

Amberlyst-15 catalyst

Batch reactor with a reflux condenser and temperature control
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¢ Chilled water circulator
Procedure:

o Charge the batch reactor with a specific mass of PGME and acetic acid to achieve the
desired reactant molar ratio (e.g., 1:1).

o Circulate chilled water (e.g., 5°C) through the reflux condenser to minimize the loss of
reactants and products.

» Heat the reactor to the desired reaction temperature (e.g., 60-100°C) and maintain it.

e Once the temperature is stable, add a pre-determined amount of the Amberlyst-15 catalyst to
initiate the esterification reaction.

» Allow the reaction to proceed for a sufficient duration to reach equilibrium.
 After the reaction, the catalyst can be separated by filtration.

e The resulting crude product can be purified by distillation to obtain high-purity PGMEA.

Applications

PGMEA is a crucial solvent in several high-tech industries:

o Electronics: It is widely used as a solvent for photoresists in semiconductor and display
manufacturing.[11]

o Coatings and Inks: It serves as a solvent in paints, inks, lacquers, and varnishes.[10][11]

o Cleaning Agents: It is used in various cleaning formulations.[11]

Safety Information

PGMEA is a flammable liquid and may cause irritation upon contact.

Table 4: Safety and Hazard Information for Propylene Glycol Methyl Ether Acetate (PGMEA)
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Hazard Description Reference

Flammable liquid and vapor.

Heating may generate vapors
Flammability g mayg ) P [12]

that can form explosive

mixtures with air.

Causes serious eye irritation.
Health Hazards L [12]
May cause skin irritation.

Avoid inhalation of vapors and
Handling contact with skin and eyes. [12]

Use in a well-ventilated area.

Store in a cool, well-ventilated
Storage place away from ignition [13]

sources.
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Caption: Esterification pathways for the synthesis of Methyl Acetate and PGMEA.

Logical Relationship of Searched Compounds
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Caption: Relationship between the user query and the documented compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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